Cas no 2202085-78-5 (2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• CAS No: 2202085-78-5
• MF: C₁₅H₁₅BrN₂O₂S
• MW: 367.260801553726
• CID: 6452645
• PubChem ID: 121150509
• Update Time: 2025-06-14

2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• F6471-3222
• AKOS032691793
• 2-(4-bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone
• 2202085-78-5
• 2-(4-bromophenyl)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethanone
• 2-(4-bromophenyl)-1-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C15H15BrN2O2S/c16-12-3-1-11(2-4-12)9-14(19)18-7-5-13(10-18)20-15-17-6-8-21-15/h1-4,6,8,13H,5,7,9-10H2
• InChI Key： KVIJRPFVZXYOAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(N1CCC(C1)OC1=NC=CS1)=O

Computed Properties

• Exact Mass: 366.00376g/mol
• Monoisotopic Mass: 366.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone

Comprehensive Overview of 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2202085-78-5)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone (CAS No. 2202085-78-5) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its thiazole and pyrrolidine moieties, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity.

The compound's 4-bromophenyl group contributes to its unique electronic properties, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex biaryl structures, which are frequently encountered in kinase inhibitors and anticancer agents. Given the growing demand for targeted therapies, the role of 2202085-78-5 in medicinal chemistry cannot be overstated.

From an industrial perspective, 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize hazardous waste, researchers are exploring catalyst-free and solvent-free methodologies to produce this compound. Such advancements align with the global push toward environmentally friendly manufacturing processes, a topic frequently searched in academic and industrial forums.

Another hot topic linked to this compound is its potential role in neurodegenerative disease research. The thiazole ring, a common pharmacophore in CNS-active drugs, has sparked investigations into its blood-brain barrier permeability. Preliminary studies suggest derivatives of 2202085-78-5 may modulate protein-protein interactions implicated in Alzheimer's and Parkinson's diseases, though further validation is required.

In the realm of computational chemistry, 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone serves as a benchmark for molecular docking studies. Its rigid yet flexible structure allows researchers to evaluate binding affinities against various enzyme targets. This aligns with the rising popularity of AI-driven drug design, where users frequently search for "predictive modeling of heterocyclic compounds" or "optimizing lead molecules."

Quality control and analytical characterization of CAS No. 2202085-78-5 are also critical discussion points. Techniques like HPLC, LC-MS, and NMR are routinely employed to ensure purity, especially given the compound's use in high-throughput screening. Laboratories often seek protocols for "HPLC method development for brominated compounds" or "NMR peak assignment of pyrrolidine derivatives," reflecting practical concerns in the field.

In summary, 2-(4-Bromophenyl)-1-(3-(thiazol-2-yloxy)pyrrolidin-1-yl)ethanone represents a multifaceted tool for researchers across disciplines. Its relevance to drug discovery, green synthesis, and computational modeling ensures it remains a focal point in contemporary scientific literature. As innovation continues, this compound will likely play a pivotal role in addressing unmet challenges in precision medicine and sustainable chemistry.